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Compound of Interest

Compound Name: (1S,2S,3R)-DT-061

Cat. No.: B15575927 Get Quote

For laboratory professionals engaged in cancer research, the proper handling and disposal of

chemical compounds is a cornerstone of a safe and compliant operational environment. This

guide provides essential, step-by-step procedures for the safe disposal of (1S,2S,3R)-DT-061,

a compound utilized as a negative control in studies involving KRAS-mutant and MYC-driven

lung cancer.[1] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for

(1S,2S,3R)-DT-061 is not publicly available, this document outlines best practices based on

general laboratory safety protocols and the limited available information on the compound and

its enantiomer, DT-061.

I. Compound Identification and Hazard Assessment
(1S,2S,3R)-DT-061 is the enantiomer of DT-061, an orally active activator of protein

phosphatase 2A (PP2A).[1] As a compound used in biological research, it is crucial to handle it

with the appropriate precautions, assuming it may possess biological activity and potential

hazards until proven otherwise.

Key Characteristics:
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Property Data Source

Chemical Name (1S,2S,3R)-DT-061 MedchemExpress

CAS Number 1809427-20-0 MedchemExpress

Primary Use
Negative control in cancer

research
[1]

Physical Form Typically a solid MedchemExpress

Assumed Hazards for Disposal Purposes:

In the absence of a specific SDS, researchers should treat (1S,2S,3R)-DT-061 as a potentially

hazardous chemical. The following potential hazards should be considered when developing a

disposal plan:

Biological Activity: As an enantiomer of a PP2A activator, it may have off-target effects or

unknown biological activities.

Chemical Reactivity: While no specific reactivity data is available, it is prudent to avoid

mixing with strong oxidizing or reducing agents.

Toxicity: The toxicological properties have not been fully elucidated. Therefore, it should be

handled as a potentially toxic substance.

II. Personal Protective Equipment (PPE) and Spill
Management
Prior to handling or disposing of (1S,2S,3R)-DT-061 in any form (solid or solution), appropriate

PPE must be worn.

Recommended PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.
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Lab Coat: A standard laboratory coat to protect clothing and skin.

Spill Response:

In the event of a spill, the following steps should be taken:

Alert personnel in the immediate area.

Don appropriate PPE.

Contain the spill using absorbent materials suitable for chemical spills (e.g., vermiculite,

sand, or commercial sorbents).

Clean the area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and

water.

Collect all contaminated materials (absorbents, cleaning materials, and contaminated PPE)

in a sealed, properly labeled hazardous waste container.

III. Disposal Procedures for (1S,2S,3R)-DT-061 Waste
The proper disposal route for (1S,2S,3R)-DT-061 will depend on its physical state (solid or in

solution) and whether it is contaminated with other hazardous materials.

Step 1: Waste Identification and Segregation

Properly segregate waste containing (1S,2S,3R)-DT-061 at the point of generation. Do not mix

with general laboratory trash.

Caption: Waste segregation workflow for (1S,2S,3R)-DT-061.

Step 2: Containerization and Labeling

All waste containers must be appropriate for the type of waste and clearly labeled.

Solid Waste: Collect in a designated, sealed container for solid chemical waste.
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Liquid Waste: Use a compatible, leak-proof container for liquid chemical waste. If dissolved

in a halogenated solvent, it should be disposed of in a designated halogenated waste

stream.

Contaminated Sharps: Any sharps (needles, scalpels, etc.) contaminated with (1S,2S,3R)-
DT-061 must be placed in a designated sharps container.[2]

Labeling Requirements:

All waste containers must be labeled with:

The words "Hazardous Waste"

The full chemical name: "(1S,2S,3R)-DT-061"

The approximate concentration and quantity

The date of accumulation

The name of the principal investigator or laboratory

Step 3: Final Disposal Pathway

The final disposal of the collected waste must be handled by the institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never

dispose of (1S,2S,3R)-DT-061 down the drain or in the regular trash.
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Caption: Overall disposal workflow for (1S,2S,3R)-DT-061 waste.
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IV. Experimental Protocols for Waste
Decontamination (If Applicable)
In some instances, it may be possible to decontaminate solutions containing (1S,2S,3R)-DT-
061 before disposal, particularly for aqueous solutions with low concentrations. However, this

should only be performed if a validated protocol is available and approved by your institution's

EHS office. A general procedure for chemical treatment of cell culture media containing such

compounds is provided below as an example.

Example Protocol: Chemical Deactivation of Aqueous Solutions

This protocol is a general guideline and must be validated for (1S,2S,3R)-DT-061 before

implementation.

Collection: Collect all aqueous waste containing (1S,2S,3R)-DT-061 in a designated

container.

Treatment: Add sodium hypochlorite (bleach) to the waste to achieve a final concentration of

10%.[2]

Reaction Time: Allow the mixture to react for a minimum of 30 minutes to facilitate oxidation

of the compound.

Neutralization: Neutralize the excess bleach by adding sodium thiosulfate until the oxidizing

activity is no longer present (test with potassium iodide-starch paper).

Disposal: Dispose of the neutralized solution in accordance with institutional guidelines for

aqueous chemical waste.

Quantitative Summary of Decontamination Protocol:
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Step Reagent
Concentration/Amo
unt

Reaction Time

1 Aqueous Waste - -

2 Sodium Hypochlorite
10% final

concentration
30 minutes

3 Sodium Thiosulfate
Add until

neutralization
~5-10 minutes

V. Storage of Waste
Waste awaiting pickup should be stored in a designated satellite accumulation area within the

laboratory. This area should be clearly marked, and secondary containment should be used to

prevent spills.

Storage Conditions for Stock Solutions:

For the pure compound or stock solutions, the recommended storage conditions are:

Temperature Duration

-80°C 6 months

-20°C 1 month

These storage conditions should also be considered for waste that may need to be held for a

period before disposal to prevent degradation into unknown byproducts.[1]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

(1S,2S,3R)-DT-061, fostering a secure laboratory environment and minimizing environmental

impact. Always consult your institution's specific waste disposal guidelines and the

manufacturer's Safety Data Sheet when available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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